Cas no 25800-63-9 (1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-)
25800-63-9 structure
Product Name:1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-
CAS No:25800-63-9
MF:C20H34O2
MW:306.482766628265
CID:288168
PubChem ID:95347
Update Time:2025-04-19
1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-
- 1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,7,8,8a,9,10,10a-dodecahydrophenanthrene-1-carboxylic acid
- abietan-18-oic acid
- Tetradecahydro-7-isopropyl-1,4a-dimethylphenanthren-1-carboxylic acid
- TetrahydroabieticAcid(Stereoisomer)
- NSC 2981
- NS00048398
- DTXSID50948706
- NSC-2981
- Abietan-18-oic acid #
- TETRADECAHYDRO-7-ISOPROPYL-1.BETA.,4A.BETA.-DIMETHYLPHENANTHRENE-1-CARBOXYLIC ACID
- EINECS 247-270-8
- 1, 4a-dimethyl-7-propan-2-yl-2, 3, 4, 4b, 5, 6, 7, 8, 8a, 9, 10, 10a-dodecahydrophenanthrene-1-carboxylic acid
- 25800-63-9
- Tetrahydroabietic acid
- SCHEMBL12547269
- NSC2981
- 7-Isopropyl-1,4a-dimethyltetradecahydrophenanthrene-1-carboxylic acid
-
- Inchi: 1S/C20H34O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h13-17H,5-12H2,1-4H3,(H,21,22)
- InChI Key: YPGLTKHJEQHKSS-UHFFFAOYSA-N
- SMILES: OC(C1(C)CCCC2(C)C1CCC1CC(C(C)C)CCC21)=O
Computed Properties
- Exact Mass: 306.25602
- Monoisotopic Mass: 306.25588
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 6.6
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: Not determined
- Density: 0.995
- Melting Point: Not available
- Boiling Point: 413.3°Cat760mmHg
- Flash Point: 199.8°C
- Refractive Index: 1.495
- PSA: 37.3
- Solubility: Not determined
- Vapor Pressure: 0.0±2.1 mmHg at 25°C
1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)- Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)- Related Literature
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1. Reactions of diterpenoids in concentrated sulphuric acid. Part 1. Novel rearrangements of tetrahydroabietic acidsBrian E. Cross,Michael R. Firth,Roger E. Markwell J. Chem. Soc. Perkin Trans. 1 1979 2930
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2. A novel rearrangement of trans-tetrahydroabietic acid in sulphuric acidBrian E. Cross,Michael R. Firth,Roger E. Markwell J. Chem. Soc. Chem. Commun. 1974 930
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3. Preparation of the 15,6α-lactone from 8β,13βH-tetrahydroabietic acidBrian E. Cross,Michael R. Firth J. Chem. Soc. Perkin Trans. 1 1981 3158
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Yingying Huang,Linlin Wang,Xiaopeng Chen,Xiaojie Wei,Jiezhen Liang,Wei Li RSC Adv. 2017 7 25780
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Xiaopeng Chen,Lu Ren,Muhammad Yaseen,Linlin Wang,Jiezhen Liang,Ruixue Liang,Xiankun Chen,Huiqing Guo RSC Adv. 2019 9 6515
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